Cas no 2624139-70-2 (2-(1-nitrosopiperidin-3-yl)methoxyacetic acid)

• Product Name: 2-(1-nitrosopiperidin-3-yl)methoxyacetic acid
• CAS No: 2624139-70-2
• MF: C₈H₁₄N₂O₄
• MW: 202.207762241364
• CID: 5640539
• PubChem ID: 165904646
• Update Time: 2025-11-01

2-(1-nitrosopiperidin-3-yl)methoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2624139-70-2
• 2-[(1-nitrosopiperidin-3-yl)methoxy]acetic acid
• EN300-27752088
• 2-(1-nitrosopiperidin-3-yl)methoxyacetic acid

• Inchi： 1S/C8H14N2O4/c11-8(12)6-14-5-7-2-1-3-10(4-7)9-13/h7H,1-6H2,(H,11,12)
• InChI Key： LYYXAOWGIIGLST-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)CC1CN(CCC1)N=O

Computed Properties

• Exact Mass: 202.09535693g/mol
• Monoisotopic Mass: 202.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 79.2Ų

Additional information on 2-(1-nitrosopiperidin-3-yl)methoxyacetic acid

Introduction to 2-(1-nitrosopiperidin-3-yl)methoxyacetic acid (CAS No. 2624139-70-2) and Its Emerging Applications in Chemical Biology

2-(1-nitrosopiperidin-3-yl)methoxyacetic acid, identified by the chemical identifier CAS No. 2624139-70-2, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its nitro-substituted piperidine core and methoxyacetic acid moiety, has garnered attention due to its unique structural features and potential biological activities. The nitro group, in particular, introduces a region of reactivity that can be exploited for various synthetic transformations, while the methoxyacetic acid component suggests possible interactions with biological targets involving carboxylate or hydroxyl functionalities.

The structural motif of 2-(1-nitrosopiperidin-3-yl)methoxyacetic acid positions it as a versatile intermediate in the synthesis of more complex molecules. Piperidine derivatives are widely recognized for their presence in numerous pharmacologically active agents, owing to their ability to mimic secondary amine structures found in biologically relevant molecules. The introduction of a nitro group further enhances its utility, as nitro compounds can undergo reduction to yield amines or serve as electrophilic centers in nucleophilic substitution reactions. This dual functionality makes the compound particularly valuable in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of nitro-substituted heterocycles. Studies have demonstrated that such compounds can exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The nitro group in 2-(1-nitrosopiperidin-3-yl)methoxyacetic acid may contribute to these properties by facilitating interactions with target proteins or enzymes. Additionally, the methoxyacetic acid moiety could participate in hydrogen bonding or ionic interactions with biological receptors, further modulating activity.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery programs. Researchers have leveraged similar scaffolds to develop novel therapeutics targeting diseases with unmet medical needs. For instance, derivatives of nitro-piperidine have been investigated for their ability to inhibit specific enzymatic pathways implicated in cancer progression. The structural flexibility of 2-(1-nitrosopiperidin-3-yl)methoxyacetic acid allows for modifications at multiple positions, enabling the fine-tuning of pharmacokinetic and pharmacodynamic properties.

The synthesis of 2-(1-nitrosopiperidin-3-yl)methoxyacetic acid presents an intriguing challenge due to the need to handle reactive functional groups while maintaining regioselectivity. Advances in synthetic methodologies have made it possible to construct this molecule with high precision, utilizing techniques such as nucleophilic aromatic substitution and metal-catalyzed coupling reactions. These methods not only improve yield but also enhance scalability, which is crucial for industrial applications.

Recent studies have highlighted the importance of understanding the metabolic fate of nitro-substituted compounds. In vivo studies with 2-(1-nitrosopiperidin-3-yl)methoxyacetic acid have revealed that it undergoes biotransformation into less reactive species, which could influence its overall bioavailability and therapeutic efficacy. Investigating these metabolic pathways is essential for optimizing drug design and ensuring safety profiles are adequately addressed.

The integration of computational chemistry into drug discovery has accelerated the evaluation of 2-(1-nitrosopiperidin-3-yl)methoxyacetic acid and its derivatives. Molecular modeling techniques allow researchers to predict binding affinities and identify potential off-target effects before experimental validation becomes necessary. This approach not only saves time but also reduces costs associated with traditional high-throughput screening methods.

In conclusion, 2-(1-nitrosopiperidin-3-yl)methoxyacetic acid (CAS No. 2624139-70-2) represents a promising candidate for further exploration in chemical biology and pharmaceutical development. Its unique structural features offer opportunities for designing novel therapeutics with diverse biological activities. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing complex diseases and improving patient outcomes.